2-((6-acetamidopyridazin-3-yl)thio)-N,N-diisopropylacetamide

• IUPAC Name: 2-(6-acetamidopyridazin-3-yl)sulfanyl-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C14H22N4O2S/c1-9(2)18(10(3)4)14(20)8-21-13-7-6-12(16-17-13)15-11(5)19/h6-7,9-10H,8H2,1-5H3,(H,15,16,19)
• InChI Key: VPGJYCAEEFWFNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CSC1=NN=C(C=C1)NC(=O)C
• Molecular Formula: C14H22N4O2S
• Molecular Weight: 310.42 g/mol
• CAS No.: 1021060-62-7

Description

2-((6-acetamidopyridazin-3-yl)thio)-N,N-diisopropylacetamide is a useful research compound. Its molecular formula is C14H22N4O2S and its molecular weight is 310.42. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research on pyridazine derivatives, including compounds similar to "2-((6-acetamidopyridazin-3-yl)thio)-N,N-diisopropylacetamide", has demonstrated their potential in developing new antimicrobial agents. For instance, a study focused on the substitution of 3-acetamido-6-alkoxypyridazine 2-oxide highlighted its usefulness in developing chemistry relevant to antimicrobial applications. Compounds synthesized showed excellent in vitro effects against pathogenic bacteria, indicating the therapeutic potential of pyridazine derivatives in treating bacterial infections (Horie, 1963).

Antitumor Activity

The synthesis and evaluation of novel heterocyclic compounds derived from acetamide precursors have shown promising antitumor activities. For example, a series of N-(5-benzyl-4-(tert-butyl) thiazol-2-yl)-2-(piperazin-1-yl)acetamides exhibited potent antiproliferative activity against human cervical cancer (HeLa) and human lung cancer (A549) cell lines. These findings underscore the potential of heterocyclic acetamide derivatives in cancer therapy (Wu et al., 2017).

Insecticidal Applications

Another area of application is in the development of insecticidal agents. A study synthesized various heterocycles incorporating a thiadiazole moiety, demonstrating their efficacy against the cotton leafworm, Spodoptera littoralis. This research signifies the role of acetamide derivatives in creating innovative solutions for pest control, thereby contributing to agricultural protection (Fadda et al., 2017).

Herbicide Antidotes

Moreover, acetamide compounds have been identified as effective antidotes for certain herbicides, offering protection against the adverse effects of herbicidal chemicals on crops. This application is particularly relevant for acetamide herbicides used in corn cultivation, highlighting the compound's utility in agricultural chemistry (Cacm Staff, 2009).